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Compound of Interest

Compound Name: Nickel carbide (NiC)

Cat. No.: B15176714 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of nickel carbide

(Ni3C), a material of growing interest due to its unique catalytic and magnetic properties. This

document summarizes key crystallographic data, details experimental methodologies for its

synthesis and characterization, and presents a logical workflow for its structural analysis.

Introduction to the Crystal Structure of Ni3C
Nickel carbide (Ni3C) is a metastable compound that can exist in multiple crystallographic

forms, primarily a hexagonal (trigonal) structure and a high-pressure orthorhombic phase. The

specific crystal structure obtained is highly dependent on the synthesis conditions.

Understanding these structures is crucial for elucidating the material's properties and potential

applications.

Crystallographic Data of Ni3C Phases
The crystallographic parameters of the two primary phases of Ni3C are summarized below.

These tables consolidate data from various experimental and computational studies.

Trigonal (Hexagonal) Ni3C
The trigonal phase of Ni3C is often observed under more conventional synthesis conditions. It

is characterized by a close-packed hexagonal arrangement of nickel atoms with carbon atoms

occupying interstitial sites.
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Parameter Value Space Group Reference

Lattice Constant (a) 2.682 Å R-3c (No. 167) [1][2]

Lattice Constant (c) 4.306 Å R-3c (No. 167) [1]

Ni-C Bond Length 1.87 Å R-3c (No. 167) [2]

Coordination
C atoms in octahedral

interstices
R-3c (No. 167) [1]

Supercell

Lattice Constant (a) 4.553 Å - [1]

Lattice Constant (c) 12.92 Å - [1]

Orthorhombic (Cementite-Type) Ni3C
A high-pressure orthorhombic phase of Ni3C with a cementite-type structure has been

synthesized and characterized. This phase is stable under extreme pressure and temperature

conditions.[3][4]

Parameter
Value at 184(5)

GPa

Value at 84(5)

GPa
Space Group Reference

Lattice Constant

(a)
4.519(2) Å 4.520(3) Å Pnma (No. 62) [3][4]

Lattice Constant

(b)
5.801(2) Å 5.8014(17) Å Pnma (No. 62) [3]

Lattice Constant

(c)
4.009(3) Å 4.009(4) Å Pnma (No. 62) [3]

Ni-C Bond

Lengths

1.760(19) -

1.830(16) Å
- Pnma (No. 62) [3]

Structure Type Cementite Cementite Pnma (No. 62) [3][4]

Experimental Protocols
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The determination of the crystal structure of Ni3C involves a multi-step process encompassing

synthesis and characterization. The following sections detail the methodologies cited in the

literature.

Synthesis of Ni3C
3.1.1. High-Pressure, High-Temperature (HPHT) Synthesis (Orthorhombic Phase)

Apparatus: Laser-heated diamond anvil cell (LHDAC).[3]

Procedure:

A nickel powder is loaded into the diamond anvil cell.

The sample is compressed to a target pressure (e.g., 184(5) GPa).[3]

The sample is heated to a high temperature (e.g., 3500(200) K) using a laser, inducing a

direct reaction between the nickel and the carbon from the diamond anvils.[3]

The synthesized Ni3C is then analyzed in-situ.

3.1.2. Chemical Solution Synthesis (Core-Shell Nanoparticles)

Method: A two-step chemical solution method is employed to produce Ni/Ni3C core-shell

nanoparticles.[5]

Procedure:

Nickel nanoparticles are synthesized.

Carburization is carried out using triethylene glycol at a relatively low temperature (523 K).

[5] This process forms a thin Ni3C shell on the nickel core.

3.1.3. Mechanical Alloying

Apparatus: High-energy ball mill.

Procedure:
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Elemental nickel and graphite powders are placed in a vial with milling balls.

The mixture is milled for an extended period (e.g., up to 150 hours) under an inert

atmosphere to prevent oxidation.[6]

The mechanical energy induces the formation of nanocrystalline Ni3C.

3.1.4. Magnetron Sputtering

Method: RF sputtering is used to deposit Ni1-xCx thin films.[7]

Procedure:

A nickel target is sputtered in an argon atmosphere.

A carbon source, such as methane (CH4), can be introduced as a reactive gas to co-

deposit carbon with nickel.[7]

The composition and crystal structure of the resulting film are controlled by the sputtering

parameters.

Characterization Techniques
3.2.1. X-Ray Diffraction (XRD)

Purpose: To determine the crystal structure, lattice parameters, and phase purity of the

synthesized Ni3C.

Methodology:

A monochromatic X-ray beam is directed at the powdered or thin-film sample.

The diffracted X-rays are detected at various angles (2θ).

The resulting diffraction pattern is a plot of intensity versus 2θ.

The peak positions are used to identify the crystal structure and calculate lattice

parameters, while the peak broadening can be used to estimate crystallite size.[6][8]
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3.2.2. Transmission Electron Microscopy (TEM)

Purpose: To visualize the morphology and crystal structure of the material at the nanoscale.

Methodology:

A high-energy electron beam is transmitted through an ultra-thin sample.

The interaction of the electrons with the sample forms an image.

Bright-field and dark-field imaging can reveal the size and shape of nanoparticles.[8]

Selected Area Electron Diffraction (SAED) patterns provide information about the crystal

structure of a localized area.[8]

3.2.3. X-ray Photoelectron Spectroscopy (XPS)

Purpose: To determine the elemental composition and chemical states of the elements

present in the sample.

Methodology:

The sample is irradiated with X-rays, causing the emission of core-level electrons.

The kinetic energy of the emitted electrons is measured.

The binding energy of the electrons is calculated, which is characteristic of the element

and its chemical environment, allowing for the identification of Ni-C bonding.[5]

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the synthesis and crystal structure

analysis of Ni3C.
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Caption: Generalized workflow for the synthesis and crystal structure analysis of Ni3C.

Conclusion
The crystal structure of Ni3C is highly dependent on the synthesis conditions, with at least two

distinct phases, trigonal and orthorhombic, being well-documented. A thorough understanding

of the appropriate synthesis and characterization techniques is paramount for obtaining and

verifying the desired crystal structure. The data and methodologies presented in this guide

provide a comprehensive resource for researchers working with this intriguing material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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